Cas no 105827-63-2 (1,3-Cyclohexadiene-1-carboxylicacid, 2,4-dimethyl-)
105827-63-2 structure
Product Name:1,3-Cyclohexadiene-1-carboxylicacid, 2,4-dimethyl-
CAS No:105827-63-2
MF:C9H12O2
MW:152.190382957458
CID:126860
PubChem ID:14110033
Update Time:2025-04-18
1,3-Cyclohexadiene-1-carboxylicacid, 2,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclohexadiene-1-carboxylicacid, 2,4-dimethyl-
- 1,3-Cyclohexadiene-1-carboxylicacid,2,4-dimethyl-(9CI)
- SCHEMBL10865743
- 105827-63-2
- DTXSID10555975
- 2,4-Dimethylcyclohexa-1,3-diene-1-carboxylic acid
-
- Inchi: 1S/C9H12O2/c1-6-3-4-8(9(10)11)7(2)5-6/h5H,3-4H2,1-2H3,(H,10,11)
- InChI Key: RJIPRQMBMSQNJP-UHFFFAOYSA-N
- SMILES: OC(C1=C(C)C=C(C)CC1)=O
Computed Properties
- Exact Mass: 152.083729621g/mol
- Monoisotopic Mass: 152.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.30000
- LogP: 2.12760
1,3-Cyclohexadiene-1-carboxylicacid, 2,4-dimethyl- Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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